26-homo-1,25-dihydroxyvitamin D3
26-homo-1,25-dihydroxyvitamin D3
Brand Name:
Vulcanchem
CAS No.:
105687-81-8
VCID:
VC0008449
InChI:
InChI=1S/C28H46O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h11-12,19,23-26,29-31H,3,6-10,13-18H2,1-2,4-5H3/b21-11+,22-12-/t19-,23+,24+,25-,26-,27?,28+/m0/s1
SMILES:
CCC(C)(CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Molecular Formula:
C28H46O3
Molecular Weight:
430.673
26-homo-1,25-dihydroxyvitamin D3
CAS No.: 105687-81-8
Main Products
VCID: VC0008449
Molecular Formula: C28H46O3
Molecular Weight: 430.673
| CAS No. | 105687-81-8 |
|---|---|
| Product Name | 26-homo-1,25-dihydroxyvitamin D3 |
| Molecular Formula | C28H46O3 |
| Molecular Weight | 430.673 |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-6-hydroxy-6-methyloctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H46O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h11-12,19,23-26,29-31H,3,6-10,13-18H2,1-2,4-5H3/b21-11+,22-12-/t19-,23+,24+,25-,26-,27?,28+/m0/s1 |
| Standard InChIKey | QRBVGIIEIQPZJM-HEASHCKFSA-N |
| SMILES | CCC(C)(CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Synonyms | 26-homo-1,25-dihydroxyvitamin D3 |
| PubChem Compound | 71300401 |
| Last Modified | Nov 11 2021 |
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